Uplandicine
Overview
Description
Uplandicine is a member of pyrrolizines.
Scientific Research Applications
Pyrrolizidine Alkaloids and Uplandicine
This compound is identified as a major component in the alkaloid extract of Onosma arenaria, a species in the Boraginaceae family. It is a 1,2-unsaturated pyrrolizidine alkaloid esterified with acetyl and echimidinyl moieties at C-7 and C-9. Its structure has been confirmed through various analytical methods like MS (EI and positive FAB), 1H, and 13C-NMR analysis (El-Shazly, Abdel-Ghani, & Wink, 2003).
Alkaloids in Symphytum X uplandicum (Russian Comfrey)
In another study, eight pyrrolizidine alkaloids were identified in the leaves of Symphytum × uplandicum (Russian comfrey), including echimidine, symphytine, lycopsamine, intermedine, and four new alkaloids: 7-acetyllycopsamine, 7-acetylintermedine, symlandine (7-angelyl-9-viridiflorylretronecine), and this compound (7-acetyl-9-echimidinylretronecine) (Culvenor, Edgar, Frahn, & Smith, 1980).
Properties
IUPAC Name |
[(7R,8R)-7-acetyloxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2,3-dihydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO7/c1-10(19)17(23,16(3,4)22)15(21)24-9-12-5-7-18-8-6-13(14(12)18)25-11(2)20/h5,10,13-14,19,22-23H,6-9H2,1-4H3/t10-,13+,14+,17-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHRIHUJNKKMIDN-YYGKBEQOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)OCC1=CCN2C1C(CC2)OC(=O)C)(C(C)(C)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@](C(=O)OCC1=CCN2[C@H]1[C@@H](CC2)OC(=O)C)(C(C)(C)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80225198 |
Source
|
| Record name | 7-Acetyl-9-echimidinylretronecine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80225198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
74202-10-1 |
Source
|
| Record name | Uplandicine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=74202-10-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Acetyl-9-echimidinylretronecine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074202101 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Acetyl-9-echimidinylretronecine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80225198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | UPLANDICINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6W9HXK537 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What plant species are known to contain uplandicine, and what other PAs are found alongside it?
A1: this compound has been identified in Symphytum × uplandicum (Russian comfrey) [] and Echium species like Echium vulgare [] and Echium rauwolfii []. These plants also contain various other PAs, including echimidine, lycopsamine, 7-acetyllycopsamine, and 7-acetylintermedine, among others [, , ]. The presence and concentration of specific PAs can vary significantly between plant species and even within different parts of the same plant.
Q2: Are there any analytical techniques used to identify and quantify this compound in plant material?
A3: Researchers utilize a combination of techniques to identify and quantify this compound and other PAs in plants. Gas chromatography-mass spectrometry (GC-MS) [] and liquid chromatography-mass spectrometry (LC-MS) [] are commonly employed for separating and identifying individual alkaloids based on their mass-to-charge ratios. These techniques are particularly useful for analyzing complex mixtures of PAs in plant extracts.
Q3: What are the potential research implications of identifying this compound in pollen?
A4: The identification of this compound in the pollen of Echium vulgare [] has significant implications. This finding suggests that pollen itself can be a source of PAs in honey, highlighting the importance of understanding PA transmission routes in the environment. Additionally, the presence of this compound in pollen raises questions about its potential impact on pollinators and the overall ecological role of this particular PA.
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